Cas no 23856-17-9 (Methanone,(5-amino-1H-indazol-1-yl)phenyl-)

Methanone,(5-amino-1H-indazol-1-yl)phenyl- structure
23856-17-9 structure
Product Name:Methanone,(5-amino-1H-indazol-1-yl)phenyl-
CAS No:23856-17-9
MF:C14H11N3O
MW:237.256642580032
CID:263757
PubChem ID:212067
Update Time:2025-04-19

Methanone,(5-amino-1H-indazol-1-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(5-amino-1H-indazol-1-yl)phenyl-
    • (5-aminoindazol-1-yl)-phenylmethanone
    • 1-Benzoyl-1H-indazol-5-amine
    • 1H-Indazol-5-amine, 1-benzoyl-
    • BRN 0204158
    • 23856-17-9
    • DTXSID00178556
    • Inchi: 1S/C14H11N3O/c15-12-6-7-13-11(8-12)9-16-17(13)14(18)10-4-2-1-3-5-10/h1-9H,15H2
    • InChI Key: JQBPQPOOLUEWOO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N1C2C=CC(=CC=2C=N1)N

Computed Properties

  • Exact Mass: 237.09033
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 60.91

Methanone,(5-amino-1H-indazol-1-yl)phenyl- Related Literature

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